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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Claisen-Schmidt condensation, a variant of the aldol condensation, is a fundamental
carbon-carbon bond-forming reaction in organic synthesis. It facilitates the synthesis of a,3-
unsaturated ketones, known as chalcones, by reacting an aromatic aldehyde with a ketone in
the presence of a base or acid catalyst. Chalcones are of significant interest in medicinal
chemistry and drug development due to their diverse pharmacological activities, which include
anti-inflammatory, antimicrobial, and anticancer properties.

This document provides detailed application notes and protocols for the aldol condensation of
2,6-dimethoxybenzaldehyde with various acetophenone derivatives to synthesize
corresponding chalcones. The methodologies described are based on established Claisen-
Schmidt condensation procedures for structurally similar compounds.

Data Presentation: Reaction Parameters for
Chalcone Synthesis

The following table summarizes typical reaction conditions and reported yields for the Claisen-
Schmidt condensation of various substituted benzaldehydes with acetophenones, providing a
reference for the expected outcomes when using 2,6-dimethoxybenzaldehyde.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146518?utm_src=pdf-interest
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Benzalde
Ketone .
hyde L Reaction . Referenc
L. Derivativ Catalyst Solvent . Yield (%)
Derivativ Time
e
e
3,4- 2,6-
Dimethoxy Dihydroxya  Solid None )
o 15 min 70 [1]
benzaldeh cetopheno NaOH (Grinding)
yde ne
3,4- Various
Dimethoxy = Hydroxyac  Solid None .
. - High (2]
benzaldeh etophenon NaOH (Grinding)
yde es
3,5- 2-
Dimethoxy Methoxyac
Base Ethanol - ~90 [3]
benzaldeh etophenon
yde e
Benzaldeh 95% )
Acetone 20% NaOH 15 min - [4]
yde Ethanol
4-
Substituted )
Methoxyac  Methanolic
Benzaldeh Methanol 2-11h - [5]
etophenon KOH
ydes
e
15h
Benzaldeh  Acetophen  Ag. KOH stirring, 14-
Ethanol - [6]
yde one (60%) 16 h
standing
Solvent-
Benzaldeh  Acetophen free )
Cu(OTf)2 ] 20 min 74-91 [7]
yde one (Microwave

)

Reaction Mechanism and Experimental Workflow

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.researchgate.net/publication/286540357_Improved_Synthesis_of_2'6'-Dihydroxy-34-dimethoxy_Chalcone_by_Grinding_Technique_to_Synthesize_5-Hydroxy-3'4'-dimethoxy_Flavone
https://pubs.aip.org/aip/acp/article/1710/1/030048/884054/Green-synthesis-of-chalcones-derivatives-as
https://www.researchgate.net/figure/Claisen-Schmidt-condensation-of-2-methoxy-aceto-phenone-compound-1-and_fig2_324993101
https://www.webassign.net/sample/ncsumeorgchem2/lab_6/manual.html
https://www.pharmascholars.com/articles/synthesis-characterization-and-biological-evaluation-of-some-new-chalcones.pdf
https://scialert.net/fulltext/?doi=tasr.2007.52.56
https://www.researchgate.net/figure/Claisen-Schmidt-condensation-between-acetophenone-and-benzaldehyde-with-metal-triflate_tbl1_362386496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

The following diagrams illustrate the general mechanism of the base-catalyzed Claisen-
Schmidt condensation and a typical experimental workflow for the synthesis and purification of
chalcones.
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Dissolve 2,6-Dimethoxybenzaldehyde
and Acetophenone Derivative in Ethanol

Add Agueous NaOH or KOH Solution

Stir at Room Temperature
(Monitor by TLC)

:

Pour into Ice Water and Acidify with HCI

'

Filter the Precipitated Solid

'

Wash with Cold Water

Recrystallize from Ethanol

Characterize Product
(IR, NMR, Mass Spec)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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